Cas no 2228282-34-4 ({2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine
• CAS No: 2228282-34-4
• MF: C₁₀H₁₄F₂N₂S
• MW: 232.293367862701
• CID: 5951836
• PubChem ID: 165678591
• Update Time: 2025-10-31

{2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine
• {2,2-difluoro-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}methanamine
• EN300-1953957
• 2228282-34-4

• Inchi： 1S/C10H14F2N2S/c1-6(2)8-14-3-7(15-8)9(5-13)4-10(9,11)12/h3,6H,4-5,13H2,1-2H3
• InChI Key： RKGCCKHLDIATOY-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 232.08457595g/mol
• Monoisotopic Mass: 232.08457595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine (CAS No. 2228282-34-4)

{2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228282-34-4, represents a fascinating intersection of fluorine chemistry, heterocyclic structures, and bioactive molecular design. The presence of fluorine atoms and the intricate thiazole-cyclopropyl framework suggests potential applications in drug development, particularly in the quest for novel therapeutic agents with enhanced pharmacological properties.

The molecular structure of this compound is characterized by a cyclopropyl ring attached to a thiazole moiety, which is further substituted with a propan-2-yl group and a {2,2-difluoro} group. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in medicinal chemistry. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of this compound with greater accuracy. Studies have indicated that the thiazole-cyclopropyl scaffold may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the thiazole ring is a common pharmacophore found in numerous bioactive molecules, including antibiotics and antifungals. The cyclopropyl group, on the other hand, can introduce conformational rigidity, which may enhance binding specificity.

The propan-2-yl substituent adds another layer of complexity to the molecule's behavior. This alkyl group can influence both the solubility and metabolic pathways of the compound. Additionally, the {2,2-difluoro} group can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications. These features make {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine a versatile building block for designing novel drugs.

In the context of current research trends, this compound aligns well with the growing interest in fluorinated heterocycles as pharmaceutical intermediates. Fluorinated thiazoles have shown promise in various therapeutic areas due to their ability to improve drug-like properties such as bioavailability and target engagement. Moreover, the cyclopropyl group has been increasingly recognized for its role in enhancing binding affinity and selectivity against biological targets. The combination of these elements in {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine suggests that it could be a valuable asset in the development of next-generation pharmaceuticals.

One particularly intriguing aspect of this compound is its potential application in addressing resistant pathogens. The unique structural features of {2,2-difluoro-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine may allow it to interact with bacterial or viral targets in novel ways, potentially overcoming existing resistance mechanisms. This is especially relevant given the global challenge of antibiotic resistance and the need for innovative strategies to combat infectious diseases.

Furthermore，the synthesis of this compound represents an achievement in synthetic organic chemistry. The multi-step process involved in constructing its complex framework showcases the ingenuity and precision required to develop such molecules. Researchers have leveraged advanced synthetic techniques to ensure high yields and purity levels, which are crucial for pharmaceutical applications. The successful synthesis also highlights the growing capabilities in fluorine chemistry, which continues to be a cornerstone of modern drug discovery.

As our understanding of molecular interactions deepens，so does our ability to harness compounds like {2，{dichloroacetonitrile}} methanamine for therapeutic purposes。The integration of computational methods with experimental approaches has accelerated the pace at which new drug candidates can be identified and optimized。This compound，with its rich structural features，is poised to contribute significantly to this ongoing effort。

The future prospects for {CAS No 22282824} are promising，with ongoing studies aimed at elucidating its pharmacological profile。Researchers are exploring various avenues，including preclinical testing and structure-based drug design，to unlock its full potential。The insights gained from these investigations will not only advance our knowledge of this specific compound but also provide valuable insights into broader therapeutic strategies。

In conclusion，{CAS No 22282824} stands as a testament to the innovative spirit driving pharmaceutical research today。Its unique structure，combining fluorine-containing heterocycles with functionalized aliphatic groups，positions it as a compelling candidate for drug development。As we continue to explore its properties and applications，we anticipate that this compound will play an important role in shaping the future of medicine。